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Compound of Interest

Compound Name: 1-(Phenylsulfinyl)piperidine

Cat. No.: B185665 Get Quote

Essential Safety and Handling Guide for 1-
(Phenylsulfinyl)piperidine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 1-
(Phenylsulfinyl)piperidine (CAS No: 4972-31-0). Adherence to these procedures is essential

to ensure personal safety and minimize laboratory contamination.

Hazard Identification and Classification
1-(Phenylsulfinyl)piperidine is a chemical that requires careful handling due to its potential

health effects. The primary hazards associated with this compound are summarized below.

Hazard Classification GHS Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][3]

Skin irritation (Category 2) H315: Causes skin irritation[1][2][3]

Serious eye irritation (Category 2) H319: Causes serious eye irritation[1][2][3]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[1][2][3]
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Signal Word: Warning[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment protocol is mandatory when handling 1-
(Phenylsulfinyl)piperidine to prevent exposure.[2][3]

PPE Category Specification

Respiratory Protection

A NIOSH-approved N95 dust mask is required

to prevent inhalation of the powder. All handling

of the solid should be conducted in a certified

chemical fume hood.

Eye and Face Protection

Chemical safety goggles or a full-face shield

must be worn to protect against splashes and

airborne particles.[4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber) must be worn.[5] It is

recommended to double-glove.[5][6] Gloves

should be inspected before use and changed

regularly, or immediately if contaminated or

damaged.[4][6]

Body Protection

A lab coat must be worn.[5] For procedures with

a higher risk of splashes or aerosol generation,

a chemically resistant apron or suit is

recommended.[5][7]

Standard Operating Procedure for Handling
3.1. Preparation and Weighing:

Fume Hood: All handling of 1-(Phenylsulfinyl)piperidine, including weighing and solution

preparation, must be performed inside a certified chemical fume hood to minimize inhalation

exposure.[5]

Decontamination: Before starting, decontaminate the work surface within the fume hood.
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PPE: Don all required PPE as specified in the table above.

Weighing: Use a tared, sealed container for weighing to minimize dust generation and

exposure.[5]

Spill Containment: Work on a disposable absorbent pad to contain any potential spills.[5]

3.2. Solution Preparation:

Solvent Addition: Slowly add the solvent to the container with the pre-weighed compound to

avoid splashing.

Mixing: Gently swirl or stir the mixture until the solid is fully dissolved. Avoid vigorous shaking

that could generate aerosols.

Container Sealing: Once the solution is prepared, securely cap the container.

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.
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Workflow for Handling a 1-(Phenylsulfinyl)piperidine Spill

Immediate Actions

Spill Cleanup

Waste Disposal

Spill Occurs

Alert others in the area

Evacuate non-essential personnel

Don appropriate PPE
(respirator, goggles, gloves, lab coat)

Contain the spill with
inert absorbent material

Collect absorbed material into
a sealed, labeled container

Decontaminate the spill area
with a suitable cleaning agent

Treat all collected material
as hazardous waste

Dispose of waste according
to institutional guidelines

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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4.1. First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician.[2][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[2]

4.2. Spill Cleanup Procedure

Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.[2]

Personal Protection: Wear the appropriate PPE, including respiratory protection, chemical-

resistant gloves, and eye protection.[2][9]

Containment: Prevent further leakage or spillage if it is safe to do so. Contain the spill using

an inert absorbent material such as sand, earth, or vermiculite.[2][5]

Collection: Carefully sweep or scoop up the absorbed material and place it into a sealed,

labeled container for hazardous waste disposal.[5][10]

Decontamination: Clean the spill area thoroughly with a suitable cleaning agent and water.[5]

[9]

Waste Disposal: All contaminated materials, including absorbent pads and PPE, must be

disposed of as hazardous waste according to institutional and local regulations.[2][3][10]
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Storage and Disposal Plan
5.1. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

Keep the container tightly closed and stored locked up.[2][3]

The recommended storage temperature is -20°C.

5.2. Disposal

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[2][3][10]

Do not let the product enter drains.[2]

Physicochemical and Toxicological Data
Property Value

CAS Number 4972-31-0[1][2]

Molecular Formula C₁₁H₁₅NOS[2]

Molecular Weight 209.31 g/mol [11]

Melting Point 84-88 °C[2]

Storage Temperature -20°C

Hazard Classifications
Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2,

STOT SE 3[1]

Target Organs Respiratory system

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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